Cas no 1004294-80-7 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one
• CAS No: 1004294-80-7
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD11849992
• CID: 94824
• PubChem ID: 46856415
• Update Time: 2025-06-11

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroisoindol-1-one
• 1-Isoindolinone-6-boronic acid pinacol ester
• (3-OXOISOINDOLIN-5-YL)BORONIC ACID PINACOL ESTER
• 6-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)isoindolin-1-one
• 2,3-dihydro-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-2,3- dihydro-1H-isoindol-1-one
• 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-isoindol-1-one
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• BUORFAFSDKNVNY-
• 1004294-80-7
• DTXSID30676818
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one;1-Isoindolinone-6-boronic Acid Pinacol Ester
• SY009571
• ISOINDOLIN-1-ONE-6-BORONIC ACID PINACOL ESTER
• 2,3-DIHYDRO-1H-ISOINDOL-1-ONE-6-BORONIC ACID PINACOL ESTER
• CS-W003949
• SCHEMBL392410
• AM20120475
• BUORFAFSDKNVNY-UHFFFAOYSA-N
• PB29896
• Z1741980668
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-isoindolinone
• AKOS015899711
• DS-12792
• BCP23447
• MFCD11849992
• FT-0690162
• A16202
• BB 0261322
• EN300-6491816
• J-518009
• BBL103963
• (3-Oxo-5-isoindolinyl)boronic Acid Pinacol Ester
• STL557773
• DB-012286
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one

• MDL： MFCD11849992
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)10-6-5-9-8-16-12(17)11(9)7-10/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： BUORFAFSDKNVNY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CNC(C=3C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.13800
• Monoisotopic Mass: 259.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.16
• Boiling Point: 466.8°C at 760 mmHg
• Flash Point: 236.1℃
• PSA: 47.56000
• LogP: 1.55800

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one

Comprehensive Overview of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one (CAS No. 1004294-80-7)

The compound 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one (CAS No. 1004294-80-7) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a dioxaborolane ring and an isoindolinone core, makes it a versatile intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science.

In recent years, the demand for boron-containing compounds like 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one has surged, driven by advancements in targeted therapy and bioconjugation techniques. This compound’s ability to act as a boronate ester precursor enables the synthesis of biologically active molecules, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine, where researchers seek to develop more effective and selective therapeutics.

The CAS No. 1004294-80-7 is often associated with queries about its solubility, stability, and handling protocols. Studies indicate that this compound exhibits excellent stability under inert conditions, making it suitable for long-term storage. However, it is sensitive to hydrolysis, necessitating anhydrous environments during use. These properties are critical for laboratories focusing on high-throughput screening or medicinal chemistry projects.

Another area of interest is the compound’s role in catalysis and polymer chemistry. The dioxaborolane moiety in 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one can participate in click chemistry reactions, facilitating the development of functionalized polymers and smart materials. This aligns with the growing demand for sustainable chemistry solutions and green synthesis methods, which prioritize efficiency and minimal environmental impact.

From a commercial perspective, CAS No. 1004294-80-7 is frequently sought after by suppliers and distributors specializing in fine chemicals and research reagents. Its pricing and availability are often discussed in forums dedicated to chemical procurement, reflecting its niche but essential role in R&D pipelines. Additionally, the compound’s spectroscopic data (e.g., NMR, HPLC) is a common search topic, as researchers validate its purity and identity before use.

In summary, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one (CAS No. 1004294-80-7) is a pivotal building block in contemporary chemical synthesis and drug development. Its multifaceted applications—from catalysis to bioconjugation—underscore its value in addressing cutting-edge scientific challenges. As the fields of personalized medicine and advanced materials evolve, this compound is poised to remain a critical tool for innovators worldwide.